Cas no 1870033-60-5 (Benzene, [[[3-(bromomethyl)pentyl]oxy]methyl]-)
Benzene, [[[3-(bromomethyl)pentyl]oxy]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, [[[3-(bromomethyl)pentyl]oxy]methyl]-
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- Inchi: 1S/C13H19BrO/c1-2-12(10-14)8-9-15-11-13-6-4-3-5-7-13/h3-7,12H,2,8-11H2,1H3
- InChI Key: YKGUXEVHWWPGIS-UHFFFAOYSA-N
- SMILES: C1(COCCC(CBr)CC)=CC=CC=C1
Benzene, [[[3-(bromomethyl)pentyl]oxy]methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01098473-1g |
({[3-(bromomethyl)pentyl]oxy}methyl)benzene |
1870033-60-5 | 95% | 1g |
¥4697.0 | 2023-03-19 | |
| Enamine | EN300-673876-0.05g |
({[3-(bromomethyl)pentyl]oxy}methyl)benzene |
1870033-60-5 | 95.0% | 0.05g |
$827.0 | 2025-03-13 | |
| Enamine | EN300-673876-0.1g |
({[3-(bromomethyl)pentyl]oxy}methyl)benzene |
1870033-60-5 | 95.0% | 0.1g |
$867.0 | 2025-03-13 | |
| Enamine | EN300-673876-0.25g |
({[3-(bromomethyl)pentyl]oxy}methyl)benzene |
1870033-60-5 | 95.0% | 0.25g |
$906.0 | 2025-03-13 | |
| Enamine | EN300-673876-0.5g |
({[3-(bromomethyl)pentyl]oxy}methyl)benzene |
1870033-60-5 | 95.0% | 0.5g |
$946.0 | 2025-03-13 | |
| Enamine | EN300-673876-1.0g |
({[3-(bromomethyl)pentyl]oxy}methyl)benzene |
1870033-60-5 | 95.0% | 1.0g |
$986.0 | 2025-03-13 | |
| Enamine | EN300-673876-2.5g |
({[3-(bromomethyl)pentyl]oxy}methyl)benzene |
1870033-60-5 | 95.0% | 2.5g |
$1931.0 | 2025-03-13 | |
| Enamine | EN300-673876-5.0g |
({[3-(bromomethyl)pentyl]oxy}methyl)benzene |
1870033-60-5 | 95.0% | 5.0g |
$2858.0 | 2025-03-13 | |
| Enamine | EN300-673876-10.0g |
({[3-(bromomethyl)pentyl]oxy}methyl)benzene |
1870033-60-5 | 95.0% | 10.0g |
$4236.0 | 2025-03-13 |
Benzene, [[[3-(bromomethyl)pentyl]oxy]methyl]- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Benzene, [[[3-(bromomethyl)pentyl]oxy]methyl]-
Chemical Profile of Benzene, [[[3-(bromomethyl)pentyl]oxy]methyl]- (CAS No. 1870033-60-5)
Benzene, [[[3-(bromomethyl)pentyl]oxy]methyl]-, identified by the Chemical Abstracts Service Number (CAS No.) 1870033-60-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its complex functional groups, which include an oxymethyl group and a bromomethyl side chain attached to a pentyl backbone. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.
The Benzene core of this compound provides a stable aromatic system that can serve as a scaffold for further functionalization. The presence of the [3-(bromomethyl)pentyl]oxy moiety introduces both hydrophobic and reactive sites, enabling its use in various chemical transformations. The bromomethyl group, in particular, is a key functional handle that facilitates nucleophilic substitution reactions, making it valuable for constructing more complex structures.
In recent years, there has been growing interest in the development of molecules with tailored properties for therapeutic applications. The structural motif of Benzene, [[[3-(bromomethyl)pentyl]oxy]methyl]- has been explored in several research studies for its potential as a building block in drug discovery. For instance, researchers have investigated its utility in the synthesis of novel ligands for enzyme inhibition and receptor binding studies. The compound’s ability to undergo selective modifications allows for the creation of derivatives with enhanced pharmacological properties.
One notable application of this compound is in the synthesis of prodrugs, where the bromomethyl group can be strategically incorporated to improve solubility or metabolic stability. Additionally, the oxymethyl functionality can be used to link different pharmacophores together, forming polypharmacophoric entities that may exhibit synergistic effects in therapeutic settings. These attributes make it a valuable asset in medicinal chemistry libraries.
The synthesis of Benzene, [[[3-(bromomethyl)pentyl]oxy]methyl]- involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include halogenation followed by nucleophilic substitution or etherification reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired framework efficiently. These synthetic strategies highlight the compound’s importance as a precursor in modern chemical synthesis.
Efforts to understand the biological activity of this compound have led to several intriguing findings. In vitro studies have demonstrated its potential interactions with various biological targets, including enzymes and receptors relevant to human health. While preliminary data suggest promising applications, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.
The chemical properties of Benzene, [[[3-(bromomethyl)pentyl]oxy]methyl]-, such as its reactivity and solubility profile, also make it suitable for material science applications beyond pharmaceuticals. For example, it has been explored as a monomer or intermediate in polymer chemistry, where its structural features contribute to the development of novel materials with specific functionalities.
In conclusion, Benzene, [[[3-(bromomethyl)pentyl]oxy]methyl]- (CAS No. 1870033-60-5) represents an intriguing compound with diverse applications in synthetic chemistry and drug discovery. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in advancing both academic research and industrial applications.
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